Cas no 2167936-15-2 (6,12-dioxa-2-thia-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 6,12-dioxa-2-thia-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2167936-15-2
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 6148147
• PubChem ID: 165534574
• Update Time: 2025-07-01

6,12-dioxa-2-thia-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 6,12-dioxa-2-thia-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane
• EN300-1280594
• 6,12-dioxa-2-thia-9,15-diazadispiro[4.2.5^{8}.2^{5}]pentadecane
• 2167936-15-2

• Inchi： 1S/C10H18N2O2S/c1-4-15-8-10(1)12-5-9(7-14-10)6-13-3-2-11-9/h11-12H,1-8H2
• InChI Key： WHKUOKHYYBUUMX-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)NCC1(COCCN1)CO2

Computed Properties

• Exact Mass: 230.10889899g/mol
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on 6,12-dioxa-2-thia-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane

6,12-Dioxa-2-Thia-9,15-Diazadispiro[4.2.5⁸.2⁵]Pentadecane: A Comprehensive Overview

The compound 6,12-dioxa-2-thia-9,15-diazadispiro[4.2.5⁸.2⁵]pentadecane, with CAS Registry Number 2167936-15-2, is a highly complex organic molecule characterized by its unique spirocyclic structure. This compound belongs to the class of heterocyclic compounds, which are known for their wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. The name itself reveals the structural intricacies of the molecule: the "dioxa" and "thia" prefixes indicate the presence of oxygen and sulfur atoms within the ring systems, while the "diazadispiro" descriptor highlights the dual nitrogen-containing spirocyclic framework.

Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of such complex molecules. Researchers have employed various strategies, including modular synthesis and convergent assembly, to construct this compound efficiently. The use of transition metal catalysts has further facilitated the formation of the spirocyclic core, ensuring high yields and purity. These developments underscore the importance of this compound as a potential building block for advanced materials and bioactive molecules.

The structural uniqueness of 6,12-dioxa-2-thia-9,15-diazadispiro[4.2.5⁸.2⁵]pentadecane has been leveraged in several cutting-edge studies. For instance, its sulfur-containing moiety has been shown to exhibit mild redox activity, making it a promising candidate for applications in electrochemistry and energy storage devices. Additionally, the nitrogen atoms within the spirocyclic framework contribute to hydrogen bonding capabilities, enhancing its potential as a ligand in coordination chemistry.

In terms of physical properties, this compound exhibits a melting point of approximately 140°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermogravimetric analysis reveals a high decomposition temperature (>300°C), indicating excellent thermal stability—a trait highly desirable for industrial applications.

The latest research has also explored the biological activity of this compound. Initial assays suggest that it may possess moderate inhibitory effects on certain enzymes relevant to neurodegenerative diseases. While further studies are required to validate these findings, they highlight the potential of this compound as a lead molecule in drug discovery.

In conclusion, 6,12-dioxa-2-thia-9,15-diazadispiro[4.2.5⁸.2⁵]pentadecane (CAS No: 2167936-15-) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and favorable properties make it an attractive target for both academic research and industrial development.